Cas no 412923-54-7 (1,2,4-Triazine,3-chloro-)

• Product Name: 1,2,4-Triazine,3-chloro-
• CAS No: 412923-54-7
• MF: C₃H₂ClN₃
• MW: 115.521078586578
• CID: 326495
• PubChem ID: 20555313
• Update Time: 2025-04-19

1,2,4-Triazine,3-chloro- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine,3-chloro-
• 1,2,4-Triazine,3-chloro-(9CI)
• 3-chloro-1,2,4-triazine
• MFCD18250141
• SCHEMBL3249165
• SY340244
• AB72415
• AT40513
• 412923-54-7

• Inchi： 1S/C3H2ClN3/c4-3-5-1-2-6-7-3/h1-2H
• InChI Key： NQMBBCLKBYLHSI-UHFFFAOYSA-N
• SMILES： ClC1=NN=CC=N1

Computed Properties

• Exact Mass: 114.9937248g/mol
• Monoisotopic Mass: 114.9937248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 58.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,4-triazines